Cas no 13560-77-5 (2-Butenedioic acid(2Z)-, mono(2-ethylhexyl) ester, zinc salt (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, mono(2-ethylhexyl) ester, zinc salt (9CI)
• CAS No: 13560-77-5
• MF: C₂₄H₃₈O₈Zn
• MW: 519.962725162506
• CID: 229543
• PubChem ID: 73357744
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, mono(2-ethylhexyl) ester, zinc salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, mono(2-ethylhexyl) ester, zinc salt (9CI)
• Zinc bis(2-ethylhexyl) dimaleate
• SCHEMBL6692849
• 13560-77-5
• EINECS 236-947-3

• Inchi： 1S/2C12H20O4.Zn/c2*1-3-5-6-10(4-2)9-16-12(15)8-7-11(13)14;/h2*7-8,10H,3-6,9H2,1-2H3,(H,13,14);/q;;+2/p-2/b2*8-7-;
• InChI Key： GRLPGMSOIBAIPK-ATMONBRVSA-L
• SMILES： [Zn+2].O(C(/C=C\C(=O)[O-])=O)CC(CC)CCCC.O(C(/C=C\C(=O)[O-])=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 518.185810g/mol
• Monoisotopic Mass: 518.185810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų